A glucose-responsive controlled release of insulin system based on enzyme multilayers-coated mesoporous silica particles†

Chemical Communications Pub Date: 2011-07-22 DOI: 10.1039/C1CC12740C

Abstract

A novel glucose-responsive controlled release of insulin system is constructed through coating enzyme multilayers on mesoporous silica particles (MSPs). The MSPs serve as the drug reservoir, and the enzyme multilayers cross-linked with glutaraldehyde act as a valve to control the release of insulin in response to the external glucose level.

Graphical abstract: A glucose-responsive controlled release of insulin system based on enzyme multilayers-coated mesoporous silica particles
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